Cas no 1416374-21-4 (5-Amino-1-(3-(benzyloxy)phenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 5-Amino-1-(3-(benzyloxy)phenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1416374-21-4
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 5018882
• Update Time: 2023-08-25

5-Amino-1-(3-(benzyloxy)phenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(3-(benzyloxy)phenyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C17H16N4O2/c18-16-15(17(19)22)10-20-21(16)13-7-4-8-14(9-13)23-11-12-5-2-1-3-6-12/h1-10H,11,18H2,(H2,19,22)
• InChI Key： KTODSYSAPLPGNW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)N1C(=C(C(N)=O)C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2